Cas no 73852-18-3 (2,4,6-Trichlorophenylboronic acid)

• Product Name: 2,4,6-Trichlorophenylboronic acid
• CAS No: 73852-18-3
• MF: C₆H₄BCl₃O₂
• MW: 225.264759063721
• MDL: MFCD01074621
• CID: 59521
• PubChem ID: 2734384
• Update Time: 2025-08-03

2,4,6-Trichlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichlorophenylboronic acid
• 2,4,6-Trichlorobenzeneboronic acid
• 2,4,6-Trichlorophenylboronic Acid (contains varying amounts of Anhydride)
• (2,4,6-trichlorophenyl)boronic acid
• 2,4,6-Trichlorobenzeneboronic Acid (contains varying amounts of Anhydride)
• 2,4,6-Trichlorophenylboronicacid
• 2,4,6- Trichlorophenyl Boronic acid
• PubChem11894
• LS10963
• VB10395
• AB08068
• T287
• AM808122
• Boronicacid,B-(2,4,6-trichlorophenyl)-
• BC000743
• 73852-18-3
• SCHEMBL3729974
• GS-5695
• T3382
• Boronic acid, B-(2,4,6-trichlorophenyl)-
• DTXSID80370273
• EN300-225313
• N12049
• 2,4,6-trichlo2,4,6-Trichlorophenylboronic acidrophenylboronic acid
• AC-5390
• AKOS009157514
• A9505
• CS-W014215
• FT-0609854
• MFCD01074621
• DB-025127

• MDL： MFCD01074621
• Inchi： 1S/C6H4BCl3O2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2,11-12H
• InChI Key： JWWBOINZBOIAHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1B(O)O)Cl)Cl

Computed Properties

• Exact Mass: 223.93700
• Monoisotopic Mass: 223.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data available
• Density: 1.6
• Melting Point: 162-164
• Boiling Point: 363.9±52.0 °C at 760 mmHg
• Flash Point: 173.9±30.7 °C
• Refractive Index: 1.594
• PSA: 40.46000
• LogP: 1.32660

2,4,6-Trichlorophenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Safety Instruction： H315,H319,H335
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,4,6-Trichlorophenylboronic acid

2,4,6-Trichlorophenylboronic Acid (CAS No. 73852-18-3): A Versatile Boronic Acid Derivative in Modern Chemistry

The 2,4,6-Trichlorophenylboronic acid (CAS No. 73852-18-3) is a specialized boronic acid derivative that has garnered significant attention in synthetic chemistry, pharmaceuticals, and materials science. With its unique trichlorophenyl backbone, this compound serves as a pivotal building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Its CAS number 73852-18-3 ensures precise identification in chemical databases, making it a reliable choice for researchers.

In recent years, the demand for boronic acid-based reagents has surged due to their applications in drug discovery and agrochemical development. The 2,4,6-Trichlorophenylboronic acid stands out for its electron-withdrawing chlorine substituents, which enhance its reactivity in palladium-catalyzed reactions. This property aligns with the growing interest in green chemistry, where efficient catalysts and mild reaction conditions are prioritized to reduce environmental impact.

One of the most searched questions in AI-driven chemical research is: *"How does 2,4,6-Trichlorophenylboronic acid compare to other boronic acids in cross-coupling reactions?"* Studies highlight its superior stability and selectivity, particularly in heterocyclic synthesis, a hot topic in medicinal chemistry. Researchers are also exploring its role in functional material design, such as organic electronics and sensors, where its trichlorophenyl group contributes to enhanced thermal and oxidative stability.

The CAS No. 73852-18-3 compound is also pivotal in high-throughput screening (HTS) workflows, addressing the need for rapid compound libraries in drug development. Its compatibility with automated synthesis platforms makes it a favorite among chemists working on combinatorial chemistry. Furthermore, its crystalline structure and solubility profile have been optimized for solid-phase synthesis, a technique gaining traction in peptide and oligonucleotide production.

From an SEO perspective, terms like "2,4,6-Trichlorophenylboronic acid supplier", "CAS 73852-18-3 price", and "boronic acid derivatives for Suzuki coupling" are frequently queried, reflecting commercial and academic interest. This compound’s regioselective reactivity is another trending topic, especially in discussions about C-H functionalization, a cutting-edge area in catalytic chemistry.

In summary, 2,4,6-Trichlorophenylboronic acid (CAS No. 73852-18-3) is a multifaceted reagent with expanding applications across life sciences and advanced materials. Its synthetic versatility, combined with the rise of sustainable chemistry practices, ensures its relevance in both industrial and academic settings. As research continues to uncover new uses, this compound remains a keystone in boronic acid chemistry.